Cas no 92699-71-3 (4-Morpholinepropionamide, N-(2-((p-chlorophenyl)thio)ethyl)-)

• Product Name: 4-Morpholinepropionamide, N-(2-((p-chlorophenyl)thio)ethyl)-
• CAS No: 92699-71-3
• MF: C₁₅H₂₁ClN₂O₂S
• MW: 328.857441663742
• CID: 2702935
• PubChem ID: 24840324
• Update Time: 2025-04-21

4-Morpholinepropionamide, N-(2-((p-chlorophenyl)thio)ethyl)- Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)sulfanylethyl]-3-morpholin-4-ylpropanamide
• 92699-71-3
• DTXSID40239110
• 4-Morpholinepropionamide, N-(2-((p-chlorophenyl)thio)ethyl)-
• N-(2-((p-Chlorophenyl)thio)ethyl)-4-morpholinepropionamide
• NM-569
• DTXCID60161601

• Inchi： 1S/C15H21ClN2O2S/c16-13-1-3-14(4-2-13)21-12-6-17-15(19)5-7-18-8-10-20-11-9-18/h1-4H,5-12H2,(H,17,19)
• InChI Key： BIIUPJMPEQQLQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCNC(CCN1CCOCC1)=O

Computed Properties

• Exact Mass: 328.1012268Da
• Monoisotopic Mass: 328.1012268Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.9Ų